methyl 4-ethyl-5-methyl-2-[(1-piperidinylacetyl)amino]-3-thiophenecarboxylate

• IUPAC Name: methyl 4-ethyl-5-methyl-2-[(2-piperidin-1-ylacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C16H24N2O3S/c1-4-12-11(2)22-15(14(12)16(20)21-3)17-13(19)10-18-8-6-5-7-9-18/h4-10H2,1-3H3,(H,17,19)
• InChI Key: POIWWQFVHJULCV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)OC)NC(=O)CN2CCCCC2)C
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

Methyl 4-ethyl-5-methyl-2-[(1-piperidinylacetyl)amino]-3-thiophenecarboxylate is a synthetic compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is also known as MTIP, and it belongs to the class of thiophene carboxylates. In

Mechanism of Action

MTIP exerts its effects by binding to dopamine receptors and modulating their activity. Specifically, MTIP acts as a partial agonist at the D2 dopamine receptor, which is involved in regulating the release of dopamine in the brain. By modulating the activity of this receptor, MTIP can affect mood, motivation, and reward.
Biochemical and Physiological Effects:
MTIP has been shown to have various biochemical and physiological effects, including the modulation of dopamine release, the inhibition of certain enzymes, and the modulation of immune system activity. MTIP has also been shown to have anti-inflammatory effects, which may be useful for treating diseases such as arthritis and asthma.

Advantages and Limitations for Lab Experiments

One advantage of using MTIP in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation of using MTIP is its cost, as it is a synthetic compound that can be expensive to produce.

Future Directions

There are several future directions for research on MTIP. One area of interest is the development of new therapeutic agents based on MTIP for treating various diseases. Another area of interest is the study of MTIP's effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Additionally, the development of more efficient and cost-effective synthesis methods for MTIP could lead to wider availability and use of this compound in scientific research.

Synthesis Methods

MTIP can be synthesized using a multi-step process that involves the reaction of 4-ethyl-5-methyl-2-thiophenecarboxylic acid with piperidine and acetic anhydride. The resulting product is then treated with methyl iodide to obtain MTIP. The purity of the compound can be improved through recrystallization and chromatography techniques.

Scientific Research Applications

MTIP has been studied extensively for its potential applications in various fields such as neuroscience, pharmacology, and drug discovery. In neuroscience, MTIP has been shown to modulate the activity of dopamine receptors, which are important for regulating mood, motivation, and reward. MTIP has also been studied for its potential use in treating drug addiction and schizophrenia.
In pharmacology, MTIP has been shown to have potential as a therapeutic agent for treating various diseases such as cancer, diabetes, and inflammation. MTIP has been found to inhibit the activity of certain enzymes that are involved in these diseases.